Cas no 119567-63-4 (N,N-Dimethylsphingosine)

• Product Name: N,N-Dimethylsphingosine
• CAS No: 119567-63-4
• MF: C₂₀H₄₁NO₂
• MW: 327.545046567917
• CID: 195082
• Update Time: 2025-05-24

N,N-Dimethylsphingosine Chemical and Physical Properties

Names and Identifiers

• 4-Octadecene-1,3-diol,2-(dimethylamino)-, (2S,3R,4E)-
• D-erythro-N,N-Dimethylsphingosine
• D-ERYTHRO-SPHINGOSINE, N,N-DIMETHYL-
• N,N-Dimethylsphingosine
• (2S,3R,4E)-2-(Dimethylamino)-4-octadecene-1,3-diol
• DMS
• Dimethylsphingosine
• N,N-Dimethyl-D-erythro-sphingosine
• N,N-Dimethylsphingenine
• SPHINGOSINE, N,N-DIMETHYL
• Dimethyl-D-erythro-sphingosine
• N,N-Dimethylsphingosine (d18:1)
• N,N-DIMETHYLSPHINGOSINE, D-ERYTHRO
• N,N-DIMETHYL-D-ERTHYRO-SPHINGOSINE

• Inchi： 1S/C20H41NO2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)19(18-22)21(2)3/h16-17,19-20,22-23H,4-15,18H2,1-3H3/b17-16+/t19-,20+/m0/s1
• InChI Key： YRXOQXUDKDCXME-YIVRLKKSSA-N
• SMILES： O[C@H](/C=C/CCCCCCCCCCCCC)[C@H](CO)N(C)C

Computed Properties

• Exact Mass: 327.31400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 43.7

Experimental Properties

• Color/Form: colorless liquid
• Flash Point: 14 °C
• PSA: 43.70000
• LogP: 4.52710
• Color/Form: 5 mg/mL (860496C-5mg)
• Solubility: Not determined

N,N-Dimethylsphingosine Security Information

• Hazardous Material transportation number：UN 1170 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11
• Safety Instruction： S; S7; S16
• Hazardous Material Identification：
• Safety Term：S7-16
• Risk Phrases：R11
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on N,N-Dimethylsphingosine

N,N-Dimethylsphingosine: A Comprehensive Overview

N,N-Dimethylsphingosine, also known as N,N-Dimethylsphingosine (CAS No. 119567-63-4), is a bioactive lipid molecule that has garnered significant attention in the fields of biochemistry, pharmacology, and medical research. This compound belongs to the sphingolipid family, which plays a crucial role in various cellular processes, including membrane structure maintenance, signal transduction, and apoptosis regulation. The N,N-Dimethylsphingosine molecule is characterized by its unique chemical structure, which includes a long-chain base with two methyl groups attached to the nitrogen atom. This structural feature contributes to its distinct biological properties and functional versatility.

Recent studies have highlighted the potential of N,N-Dimethylsphingosine as a therapeutic agent in various disease models. For instance, research published in 2023 demonstrated that this compound exhibits potent anti-inflammatory and anti-oxidative properties, making it a promising candidate for treating conditions such as neurodegenerative diseases, cardiovascular disorders, and metabolic syndromes. The ability of N,N-Dimethylsphingosine to modulate cellular signaling pathways, particularly the sphingolipid signaling cascade, has been extensively investigated. These findings underscore its potential as a novel therapeutic intervention in precision medicine.

The synthesis and characterization of N,N-Dimethylsphingosine have also been optimized in recent years. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have enabled precise determination of its molecular weight and structural integrity. These advancements have facilitated large-scale production and quality control measures, ensuring the availability of this compound for both research and commercial applications.

In terms of biological activity, N,N-Dimethylsphingosine has been shown to interact with key cellular components such as ceramide synthases and neutral sphingomyelinase. These interactions influence lipid metabolism and energy homeostasis, which are critical for maintaining cellular health. Moreover, emerging evidence suggests that N,N-Dimethylsphingosine may serve as a biomarker for certain pathological conditions. For example, altered levels of this compound have been observed in patients with type 2 diabetes mellitus and Alzheimer's disease, indicating its potential role in diagnostic applications.

From a pharmacological perspective, the bioavailability and pharmacokinetics of N,N-Dimethylsphingosine have been thoroughly examined. Studies reveal that this compound exhibits favorable absorption profiles when administered orally or parenterally, with minimal toxicity at therapeutic doses. Its ability to cross the blood-brain barrier makes it particularly appealing for treating central nervous system disorders. Ongoing clinical trials are exploring its efficacy in alleviating symptoms associated with multiple sclerosis and Parkinson's disease.

The application of N,N-Dimethylsphingosine extends beyond therapeutics into cosmetic and nutraceutical industries. Its moisturizing properties make it an ideal ingredient in skincare products designed to combat dryness and aging. Additionally, dietary supplements containing this compound are being marketed as natural health aids to support immune function and overall well-being.

In conclusion, N,N-Dimethylsphingosine (CAS No. 119567-63-4) represents a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with cutting-edge research findings, position it as a key player in advancing medical science and improving human health outcomes.